2-(4-chlorophenoxy)-N-((5-(hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)-2-methylpropanamide
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Description
2-(4-chlorophenoxy)-N-((5-(hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C20H20ClNO3S2 and its molecular weight is 421.95. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antioxidant Applications
Antimicrobial Agents
Compounds with thiazolidinone and quinazolinone moieties, similar to structural elements in the requested compound, have been synthesized and evaluated for their antimicrobial activities. These studies highlight the potential of such compounds as antimicrobial agents against a variety of bacterial and fungal species (Desai, Dodiya, & Shihora, 2011).
Antioxidant Activity
Novel derivatives incorporating chloro, hydroxyl, and thiophene moieties have been synthesized and identified as potent antioxidants. Their antioxidant activity was found to be comparable or superior to known antioxidants like ascorbic acid, demonstrating the therapeutic potential of these compounds in oxidative stress-related conditions (Tumosienė et al., 2019).
Chemical Synthesis and Characterization
Synthetic Routes and Derivatives
Research has focused on the synthesis of various thiophene derivatives, exploring their chemical reactions, structural elucidation, and potential applications. These studies contribute to our understanding of the chemical behavior of thiophene-based compounds and their utility in different scientific domains (Bogdanowicz-Szwed et al., 2010).
Photostabilizers for PVC
Thiophene derivatives have been evaluated for their effectiveness as photostabilizers for poly(vinyl chloride) (PVC), indicating the applicability of thiophene compounds in material science and polymer chemistry to enhance the durability of PVC products under UV radiation (Balakit et al., 2015).
Properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[[5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl]methyl]-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClNO3S2/c1-20(2,25-14-7-5-13(21)6-8-14)19(24)22-12-15-9-10-17(27-15)18(23)16-4-3-11-26-16/h3-11,18,23H,12H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSGGDKSMXMPTFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NCC1=CC=C(S1)C(C2=CC=CS2)O)OC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.